![molecular formula C15H20O3 B3273266 Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate CAS No. 58491-25-1](/img/structure/B3273266.png)
Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate
Overview
Description
Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate, also known as ETNA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. ETNA is a synthetic compound that is structurally similar to the natural compound, naringenin, which is found in grapefruit. ETNA has been studied for its potential in a variety of fields, including medicine, biology, and chemistry.
Scientific Research Applications
Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate has potential applications in a variety of scientific research fields, including medicine, biology, and chemistry. In medicine, this compound has been studied for its potential as an anti-inflammatory and anti-cancer agent. In biology, this compound has been studied for its potential as a modulator of cellular signaling pathways. In chemistry, this compound has been studied for its potential as a chiral building block in the synthesis of other chemical compounds.
Mechanism of Action
The mechanism of action of Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate is not fully understood, but it is believed to involve the modulation of cellular signaling pathways. This compound has been shown to inhibit the activity of several enzymes involved in inflammation and cancer, including COX-2 and 5-LOX. This compound has also been shown to modulate the activity of several transcription factors, including NF-κB and AP-1.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of several enzymes involved in inflammation and cancer, including COX-2 and 5-LOX. In vivo studies have shown that this compound can reduce the severity of inflammation and cancer in animal models. This compound has also been shown to modulate the activity of several transcription factors, including NF-κB and AP-1, which are involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This compound is also structurally similar to the natural compound, naringenin, which makes it a useful tool for studying the biological effects of naringenin. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on Ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate. One direction is to further elucidate its mechanism of action, which will help to better understand its potential applications in medicine, biology, and chemistry. Another direction is to study the effects of this compound in different animal models of inflammation and cancer, which will help to determine its potential as a therapeutic agent. Finally, research could be conducted to determine the potential of this compound as a chiral building block in the synthesis of other chemical compounds.
properties
IUPAC Name |
ethyl 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O3/c1-3-18-15(16)10-12-6-4-5-11-9-13(17-2)7-8-14(11)12/h7-9,12H,3-6,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNMIVRIQMKIEGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCCC2=C1C=CC(=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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